1-(Oxane-4-carbonyl)pyrrolidine-3-sulfonyl fluoride

• IUPAC Name: 1-(oxane-4-carbonyl)pyrrolidine-3-sulfonyl fluoride
• InChI: InChI=1S/C10H16FNO4S/c11-17(14,15)9-1-4-12(7-9)10(13)8-2-5-16-6-3-8/h8-9H,1-7H2
• InChI Key: SUSKALHEBRRUTI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1S(=O)(=O)F)C(=O)C2CCOCC2
• Molecular Formula: C10H16FNO4S
• Molecular Weight: 265.30 g/mol

Description

Pyrrolidine is a five-membered nitrogen heterocycle widely used by medicinal chemists to create compounds for treating human diseases. The interest in this saturated scaffold is due to its ability to efficiently explore the pharmacophore space due to sp3-hybridization, its contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Synthesis Analysis

The synthesis of pyrrolidine derivatives can be achieved through two main strategies:

• Functionalization of preformed pyrrolidine rings, e.g., proline derivatives.

Molecular Structure Analysis

The pyrrolidine ring is characterized by its stereogenicity of carbons. Different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins.

Chemical Reactions Analysis

The pyrrolidine ring can undergo various chemical reactions, including functionalization of preformed pyrrolidine rings. The specifics of these reactions would depend on the substituents present on the pyrrolidine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrrolidine derivatives can be influenced by factors such as the presence of substituents and their spatial orientation.

Mechanism of Action

The mechanism of action of pyrrolidine derivatives can vary widely depending on the specific compound and its biological target.

Safety and Hazards

While some pyrrolidine alkaloids have been shown to possess several important biological activities, others have been identified to exert toxic effects on animal organs.

Future Directions

The development of clinically active drugs increasingly relies on the use of heterocyclic scaffolds like pyrrolidine. This work can guide medicinal chemists to the best approach in the design of new pyrrolidine compounds with different biological profiles.